Cas no 1214383-85-3 (3,5-Difluoro-2-mercaptopyridine)

• Product Name: 3,5-Difluoro-2-mercaptopyridine
• CAS No: 1214383-85-3
• MF: C₅H₃F₂NS
• MW: 147.14582657814
• CID: 4925839
• Update Time: 2025-08-04

3,5-Difluoro-2-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• Fc1c[nH]c(=S)c(F)c1
• 3,5-Difluoro-2-mercaptopyridine

• Inchi： 1S/C5H3F2NS/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
• InChI Key： WGEOBAQJIWXRGC-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(=CN1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1

Additional information on 3,5-Difluoro-2-mercaptopyridine

3,5-Difluoro-2-mercaptopyridine (CAS No. 1214383-85-3): A Comprehensive Guide to Properties and Applications

3,5-Difluoro-2-mercaptopyridine (CAS No. 1214383-85-3) is a fluorinated pyridine derivative that has gained significant attention in pharmaceutical and material science research. This heterocyclic compound features a pyridine ring substituted with two fluorine atoms at positions 3 and 5, along with a mercapto group at position 2. The unique combination of fluorine atoms and thiol functionality makes this compound particularly valuable for various synthetic applications.

The molecular structure of 3,5-difluoro-2-mercaptopyridine contributes to its interesting chemical properties. The presence of fluorine atoms enhances the compound's stability and influences its electronic characteristics, while the thiol group provides a reactive site for further chemical modifications. Researchers frequently inquire about "3,5-difluoro-2-mercaptopyridine synthesis" and "1214383-85-3 applications in drug discovery," reflecting the compound's importance in modern chemistry.

In pharmaceutical research, 3,5-Difluoro-2-mercaptopyridine serves as a valuable building block for the development of novel drug candidates. Its structure makes it particularly useful in creating fluorinated pharmaceutical intermediates, a class of compounds that has seen growing demand due to the enhanced metabolic stability often imparted by fluorine atoms. Recent searches for "fluorinated pyridine derivatives in medicine" highlight the ongoing interest in compounds like 1214383-85-3.

The material science applications of 3,5-difluoro-2-mercaptopyridine are equally noteworthy. The compound's ability to form stable complexes with various metals makes it useful in creating advanced materials with specific electronic or optical properties. Questions about "thiol-containing pyridine ligands" and "fluorinated heterocycles in material science" demonstrate the compound's relevance in this field.

From a synthetic chemistry perspective, 3,5-Difluoro-2-mercaptopyridine offers multiple advantages. The mercapto group can participate in various reactions, including nucleophilic substitutions and metal coordination, while the fluorine atoms provide opportunities for further functionalization. Common search queries like "modification of 3,5-difluoro-2-mercaptopyridine" and "CAS 1214383-85-3 reactivity" reflect the compound's versatility in chemical synthesis.

The stability and storage requirements of 3,5-difluoro-2-mercaptopyridine are frequently discussed topics. Proper handling under inert atmosphere and storage at low temperatures are generally recommended to maintain the compound's integrity. Researchers often search for "1214383-85-3 stability data" and "handling fluorinated thiols," indicating the importance of these practical considerations.

Analytical characterization of 3,5-Difluoro-2-mercaptopyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's distinct spectral features, particularly in 19F NMR, make it relatively easy to identify and quantify. Search trends show interest in "CAS 1214383-85-3 analytical methods" and "characterization of fluorinated pyridines."

The commercial availability of 3,5-difluoro-2-mercaptopyridine has improved in recent years, with several specialty chemical suppliers now offering this compound. Pricing and purity information are common search terms, including "1214383-85-3 supplier" and "3,5-difluoro-2-mercaptopyridine purity specifications." The growing market reflects the compound's increasing importance in research and development.

Environmental and safety considerations for 3,5-Difluoro-2-mercaptopyridine follow standard laboratory protocols for handling organosulfur compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended. Researchers often look for "1214383-85-3 safety data" and "fluorinated thiol handling precautions."

Future research directions for 3,5-difluoro-2-mercaptopyridine may explore its potential in catalysis, coordination chemistry, and as a precursor for more complex fluorinated heterocycles. Emerging search terms like "CAS 1214383-85-3 in green chemistry" and "sustainable synthesis using fluorinated pyridines" indicate evolving areas of interest for this compound.

In conclusion, 3,5-Difluoro-2-mercaptopyridine (CAS No. 1214383-85-3) represents a versatile and valuable compound in modern chemistry. Its unique combination of fluorine substitution and thiol functionality makes it particularly useful in pharmaceutical development, material science, and synthetic chemistry applications. As research continues to explore the potential of fluorinated heterocycles, compounds like 3,5-difluoro-2-mercaptopyridine will likely play increasingly important roles in scientific advancement.